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Compound of Interest

Compound Name: rac Guaifenesin-d3

Cat. No.: B562654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for rac
Guaifenesin-d3 (CAS No. 1189924-85-3). The information is compiled from various supplier

and chemical database safety data sheets. It is intended to provide researchers, scientists, and

drug development professionals with the necessary safety, handling, and regulatory

information.

Section 1: Chemical and Physical Properties
rac Guaifenesin-d3 is the deuterated form of rac Guaifenesin, a widely used expectorant. The

substitution of three hydrogen atoms with deuterium on the methoxy group makes it a valuable

tool in pharmacokinetic and metabolic research.[1][2] While their chemical and physical

properties are nearly identical, the distinct mass shift allows for its use as an analytical

standard.[2]

Table 1: Physical and Chemical Properties of rac Guaifenesin-d3
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Property Value Source(s)

Chemical Name

3-[2-

(trideuteriomethoxy)phenoxy]pr

opane-1,2-diol

[2][3]

Synonyms

Guaifenesin-d3, 3-(o-

Methoxyphenoxy)-1,2-

propanediol-d3, Guaiacol

Glyceryl Ether-D3

[1][4][5][6]

CAS Number 1189924-85-3 [1][4][7]

Molecular Formula C₁₀H₁₁D₃O₄ [4][5][8][9]

Molecular Weight 201.23 g/mol [3][4][5][9][10][11]

Appearance
White Solid / Colorless

crystalline solid
[1][4]

Melting Point 75-78 °C [1]

Boiling Point 356.8 ± 27.0 °C at 760 mmHg [1]

Density 1.2 ± 0.1 g/cm³ [1]

Flash Point 169.6 ± 23.7 °C [1]

Vapor Pressure
0.0 ± 0.8 mmHg at 25°C

(Predicted)
[1]

Refractive Index 1.538 [1]

LogP 0.57 [1]

Section 2: Toxicological Information
Detailed toxicological studies specifically for rac Guaifenesin-d3 are limited. Much of the

available safety data is extrapolated from the non-deuterated form, Guaifenesin (CAS No. 93-

14-1). For rac Guaifenesin-d3, many toxicological endpoints are listed as "No data available".

[8] It is described as a "Pharmaceutical related compound of unknown potency."

Table 2: Toxicological Data for Guaifenesin (as a proxy)
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Endpoint Value Species Source(s)

Acute Oral Toxicity

(LD50)
1,510 mg/kg Rat [12]

Intraperitoneal LD50 495 mg/kg Mouse [12]

Intraperitoneal LD50 1 g/kg Rat [12]

Subcutaneous LD50 2,550 mg/kg Rat [12]

Skin

Corrosion/Irritation

Irritant to skin and

mucous membranes.
[12]

Serious Eye

Damage/Irritation

Causes serious eye

irritation.
[12]

Respiratory or Skin

Sensitization

No sensitizing effects

known.
[12]

Carcinogenicity
Not listed by IARC or

NTP.
[12]

Reproductive Toxicity

Suspected of

damaging fertility or

the unborn child.

[12]

Section 3: Hazard Identification and Handling
rac Guaifenesin-d3 is not classified as a hazardous chemical under the OSHA Hazard

Communication Standard (29 CFR 1910.1200).[8] However, given the data for Guaifenesin,

which is harmful if swallowed and causes skin and eye irritation, prudent laboratory practices

should be followed.[12]

Personal Protective Equipment (PPE) Workflow
The following diagram outlines the recommended personal protective equipment when

handling rac Guaifenesin-d3.

Caption: Recommended Personal Protective Equipment (PPE) workflow for handling rac
Guaifenesin-d3.
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Handling and Storage
Handling: Avoid contact with skin and eyes.[13] Do not breathe dust.[13] Wash hands

thoroughly after handling.[14]

Storage: Keep container tightly closed in a cool, well-ventilated area.[13] Store under

conditions specified on the product label.[14] Pharmaffiliates recommends storage at 2-8°C

under an inert atmosphere and notes that the material is hygroscopic.[4]

Section 4: First-Aid Measures
In case of exposure, follow these first-aid measures. Medical attention is required in all cases of

significant exposure.[8]

Caption: First-aid measures for exposure to rac Guaifenesin-d3.

Section 5: Fire-Fighting and Accidental Release
Measures

Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[8]

Specific Hazards: Combustion may produce carbon oxides.[8][13]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[8]

Accidental Release: Avoid dust formation. Use appropriate tools to put the spilled solid in a

convenient waste disposal container.[13] Ensure adequate ventilation. Avoid discharge into

drains or the environment.[8]

Section 6: Experimental Protocols
The reviewed Material Safety Data Sheets do not contain detailed experimental protocols. The

primary application of rac Guaifenesin-d3 is as a compound for organic synthesis and as an

internal standard in pharmacokinetic studies to improve analytical precision and accuracy.[2][3]
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Users should develop their own experimental protocols in accordance with established

laboratory safety practices and the specific requirements of their research.

Section 7: Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[13][14] Do not allow the product to enter drains.

Disclaimer: This document is intended as a guide and is not a substitute for a formal Material

Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) from the manufacturer. Always refer to

the supplier-specific SDS for the most accurate and up-to-date information before handling this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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